![molecular formula C21H18FN3O6S B2397486 ethyl 2-({[3-[(3-fluorophenyl)sulfonyl]-6-oxopyridazin-1(6H)-yl]acetyl}amino)benzoate CAS No. 1358423-88-7](/img/structure/B2397486.png)
ethyl 2-({[3-[(3-fluorophenyl)sulfonyl]-6-oxopyridazin-1(6H)-yl]acetyl}amino)benzoate
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Overview
Description
Ethyl 2-({[3-[(3-fluorophenyl)sulfonyl]-6-oxopyridazin-1(6H)-yl]acetyl}amino)benzoate is a useful research compound. Its molecular formula is C21H18FN3O6S and its molecular weight is 459.45. The purity is usually 95%.
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Scientific Research Applications
Chemistry of Heterocyclic Compounds
Ethyl benzoate derivatives, including Ethyl 2-({[3-[(3-Fluorophenyl)sulfonyl]-6-oxopyridazin-1(6H)-yl]acetyl}amino)benzoate, have been studied for their chemical properties. One example is the synthesis of ethyl benzoate thiocarbohydrazone, which leads to various compounds like 3-phenyl-4-amino-1, 2,4-triazoline-5-thione and 6,6′-diphenyl-3,3′-biz(sym-tetrazinyl) disulfide. These compounds have potential applications in the field of organic chemistry and materials science (Postovskii et al., 1977).
Synthesis of Antimicrobial Agents
This compound derivatives have been explored for their potential as antimicrobial agents. For instance, the synthesis and characterization of new quinazolines, derived from similar ethyl benzoate structures, have demonstrated antimicrobial activities against various bacteria and fungi (Desai et al., 2007).
Organic Synthesis Methodologies
In the field of organic synthesis, such compounds have been used to develop new methodologies. An example is the stannyl radical-mediated cleavage of π-deficient heterocyclic sulfones, where ethyl 2-(pyrimidin-2-ylsulfonyl)hexanoate, a compound with a similar structure, was used to synthesize α-fluoro esters (Wnuk et al., 2000).
Liquid Chromatography
Derivatives of ethyl benzoate have been used in developing new reagents for analytical derivatization in liquid chromatography. These reagents help in sensitive detection and easy removal after derivatization, making them useful in analytical chemistry (Hsin-Lung Wu et al., 1997).
Synthesis of Bioactive Molecules
Compounds like this compound are also valuable in the synthesis of bioactive molecules. Research has shown the synthesis of fluoro-substituted benzothiazoles, with potential biological and pharmacological applications (Patel et al., 2009).
Mechanism of Action
Target of Action
Similar compounds have been shown to inhibit human neutrophil elastase (hne) , a proteinase that degrades a range of proteins including all extracellular matrix proteins and many important plasma proteins . Under normal physiological conditions, various immune cells use hNE as an important protective species .
Mode of Action
Based on its structural similarity to other benzenesulfonic acid derivatives, it may act as a competitive inhibitor of its target enzyme, hne . This means it likely binds to the active site of the enzyme, preventing the substrate from binding and thus inhibiting the enzyme’s activity.
Biochemical Pathways
Given its potential role as an hne inhibitor, it may impact pathways involving neutrophil function and inflammation, as hne is secreted by neutrophils to destroy pathogens and regulate inflammation .
Result of Action
If it acts as an hne inhibitor, it could potentially reduce the degradation of extracellular matrix proteins and other important plasma proteins, thereby modulating inflammatory responses .
properties
IUPAC Name |
ethyl 2-[[2-[3-(3-fluorophenyl)sulfonyl-6-oxopyridazin-1-yl]acetyl]amino]benzoate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18FN3O6S/c1-2-31-21(28)16-8-3-4-9-17(16)23-18(26)13-25-20(27)11-10-19(24-25)32(29,30)15-7-5-6-14(22)12-15/h3-12H,2,13H2,1H3,(H,23,26) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BBNICYFFNULTAB-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=CC=C1NC(=O)CN2C(=O)C=CC(=N2)S(=O)(=O)C3=CC=CC(=C3)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18FN3O6S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
459.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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